Cas no 392297-04-0 (4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 392297-04-0
• MF: C₁₉H₁₅F₃N₄O₃S₂
• MW: 468.472611665726
• CID: 6321383
• PubChem ID: 4458820
• Update Time: 2025-05-25

4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 4-methoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• F0417-0779
• AKOS024577000
• 4-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 4-methoxy-N-{5-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• 392297-04-0

• Inchi： 1S/C19H15F3N4O3S2/c1-29-12-8-6-11(7-9-12)16(28)24-17-25-26-18(31-17)30-10-15(27)23-14-5-3-2-4-13(14)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key： WPMWIJMQWUCCSR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(=CC=2)OC)=O)S1)CC(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 468.05376719g/mol
• Monoisotopic Mass: 468.05376719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Introduction to 4-Methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 392297-04-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide, provides a detailed insight into its complex structure and potential biological activities. This introduction aims to explore the compound's chemical properties, its relevance in contemporary research, and its potential applications in drug development.

At the core of this compound's structure is the presence of several key functional groups that contribute to its unique properties. The benzamide moiety, for instance, is a well-known pharmacophore that is frequently encountered in medicinal chemistry due to its ability to interact with biological targets. The presence of a methoxy group at the 4-position of the benzene ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

The thiadiazole ring is another critical component of this compound. Thiadiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. In particular, the 1,3,4-thiadiazole scaffold has shown promise in the development of new therapeutic agents due to its ability to modulate enzyme activity and receptor binding. The specific substitution pattern on the thiadiazole ring in this compound, including the presence of a sulfanyl group and a carbamoyl-methyl group, further enhances its potential biological relevance.

The phenylcarbamoyl group attached to the thiadiazole ring adds another layer of complexity to the molecule. This group not only contributes to the overall molecular weight but also influences the compound's solubility and bioavailability. The presence of a trifluoromethyl group on the phenyl ring is particularly noteworthy, as trifluoromethylated compounds are known to exhibit enhanced metabolic stability and binding affinity. This substitution pattern is often employed in drug design to improve pharmacokinetic properties.

Recent research in chemical biology has highlighted the importance of understanding the structural features that contribute to a compound's biological activity. Computational modeling and high-throughput screening have become indispensable tools in this endeavor, allowing researchers to predict and validate potential interactions between molecules and biological targets. The compound described here has been subjected to various computational studies to elucidate its binding mode with potential target proteins. These studies have revealed that the molecule can effectively interact with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to computational studies, experimental investigations have been conducted to evaluate the biological activity of this compound. Initial in vitro assays have demonstrated promising results, particularly in terms of inhibiting key enzymes associated with inflammatory responses. The mechanism of action appears to involve modulation of signaling pathways that are critical for inflammation regulation. This aligns with current trends in drug development, where targeting inflammation has become a major focus due to its role in various chronic diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of precursor molecules, ensuring that each functional group is incorporated at the correct position within the molecular framework. Advances in synthetic methodologies have enabled researchers to construct complex molecules with high precision, which is essential for achieving desired biological activities.

The potential applications of this compound extend beyond anti-inflammatory therapy. Preliminary data suggest that it may also exhibit antiviral properties, making it a candidate for further exploration in combating viral infections. The broad spectrum of activities observed so far makes it an attractive scaffold for derivative design, where subtle modifications can be made to optimize specific biological outcomes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide will play a crucial role in shaping future drug development strategies. The integration of structural biology, computational chemistry, and pharmacology will be essential in translating these findings into clinical applications. The journey from laboratory discovery to market-ready therapeutic agents is long and challenging but holds immense promise for improving human health.

In conclusion, 4-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS no: 392297-04-0) represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and multifaceted biological activities make it a valuable candidate for further study and development. As our understanding of disease mechanisms continues to evolve，so too will our ability to design molecules that can effectively address these challenges.